2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
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Description
2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H16N4O2S2 and its molecular weight is 360.45. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Studies on compounds structurally related to 2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide have demonstrated notable anticancer activities. The synthesis and evaluation of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings revealed some compounds with considerable anticancer activity against various cancer cell lines, highlighting the potential of such structures in cancer treatment (Yurttaş, Tay, & Demirayak, 2015). Further investigations into 2-[4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio]-N-(thiazol-2-yl)acetamide derivatives have also shown anticancer activities, especially against melanoma-type cell lines, demonstrating the therapeutic potential of these compounds in oncology (Duran & Demirayak, 2012).
Antibacterial and Antioxidant Activities
Compounds derived from this compound have shown significant antimicrobial activities. For example, derivatives based on 2-(4-aminophenyl)benzimidazole and 2-mercapto-4-hydroxy-6-methyl pyrimidine have been synthesized and tested for antibacterial activity, demonstrating the antimicrobial potential of these molecules (Gullapelli, Thupurani, & Brahmeshwari, 2014). Additionally, novel coordination complexes constructed from pyrazole-acetamide derivatives showed significant antioxidant activity, suggesting these structures could be beneficial in combating oxidative stress related to various diseases (Chkirate et al., 2019).
Insecticidal and Radiotracer Applications
Research into heterocycles incorporating a thiadiazole moiety has demonstrated their potential as insecticidal agents against pests such as the cotton leafworm, Spodoptera littoralis, indicating the utility of these compounds in agricultural pest management (Fadda et al., 2017). Furthermore, carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives have been synthesized as potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), showcasing the relevance of these compounds in diagnostic imaging and possibly in the study of diseases at the molecular level (Gao, Wang, & Zheng, 2016).
Properties
IUPAC Name |
2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S2/c1-2-22-13-5-3-12(4-6-13)20-9-7-18-16(20)24-11-14(21)19-15-17-8-10-23-15/h3-10H,2,11H2,1H3,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZEZGWGKJZPACN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.